Cas no 86394-48-1 (2-{(benzyloxy)carbonylamino}-3-(thiophen-2-yl)propanoic acid)

• Product Name: 2-{(benzyloxy)carbonylamino}-3-(thiophen-2-yl)propanoic acid
• CAS No: 86394-48-1
• MF: C₁₅H₁₅NO₄S
• MW: 305.34890294075
• CID: 6377094
• PubChem ID: 12806830
• Update Time: 2025-09-20

2-{(benzyloxy)carbonylamino}-3-(thiophen-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(benzyloxy)carbonylamino}-3-(thiophen-2-yl)propanoic acid
• 86394-48-1
• N-(Benzyloxycarbonyl) beta-thienyl-D,L-alanine
• 2-{[(benzyloxy)carbonyl]amino}-3-(thiophen-2-yl)propanoic acid
• AKOS013464854
• EN300-1229296
• SCHEMBL2961792
• CKJLJMFZZAWDKK-UHFFFAOYSA-N
• N-(Benzyloxycarbonyl)-3-(2-thienyl)-D,L-alanine
• 2-Thiophenepropanoic acid, α-[[(phenylmethoxy)carbonyl]amino]-
• 2-(((Benzyloxy)carbonyl)amino)-3-(thiophen-2-yl)propanoic acid

• Inchi： 1S/C15H15NO4S/c17-14(18)13(9-12-7-4-8-21-12)16-15(19)20-10-11-5-2-1-3-6-11/h1-8,13H,9-10H2,(H,16,19)(H,17,18)
• InChI Key： CKJLJMFZZAWDKK-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CC(C(=O)O)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 305.07217913g/mol
• Monoisotopic Mass: 305.07217913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.331±0.06 g/cm3(Predicted)
• Boiling Point: 518.8±50.0 °C(Predicted)
• pka: 3.68±0.10(Predicted)

Additional information on 2-{(benzyloxy)carbonylamino}-3-(thiophen-2-yl)propanoic acid

Recent Advances in the Study of 2-{(benzyloxy)carbonylamino}-3-(thiophen-2-yl)propanoic acid (CAS: 86394-48-1)

The compound 2-{(benzyloxy)carbonylamino}-3-(thiophen-2-yl)propanoic acid (CAS: 86394-48-1) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel enzyme inhibitors and receptor modulators. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic utility, biological activities, and implications for drug discovery.

One of the most notable advancements in the study of 2-{(benzyloxy)carbonylamino}-3-(thiophen-2-yl)propanoic acid is its application in the design of peptidomimetics. Researchers have successfully utilized this compound as a building block for the synthesis of thiophene-containing peptides, which exhibit enhanced stability and bioavailability compared to their natural counterparts. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound could effectively inhibit the activity of proteases involved in inflammatory pathways, suggesting its potential as a lead compound for anti-inflammatory drug development.

In addition to its role in peptidomimetics, recent investigations have explored the compound's interactions with various biological targets. Molecular docking studies have revealed that 2-{(benzyloxy)carbonylamino}-3-(thiophen-2-yl)propanoic acid can bind to the active sites of several kinases, making it a promising candidate for kinase inhibitor design. Furthermore, its thiophene moiety has been shown to contribute to favorable pharmacokinetic properties, such as improved membrane permeability and metabolic stability. These findings were corroborated by in vitro and in vivo studies, which reported significant activity against cancer cell lines and reduced tumor growth in animal models.

The synthetic accessibility of 2-{(benzyloxy)carbonylamino}-3-(thiophen-2-yl)propanoic acid has also been a focus of recent research. Advances in green chemistry have led to the development of more efficient and environmentally friendly synthesis routes for this compound. For instance, a 2022 study in Organic Process Research & Development described a catalytic method that reduces the need for hazardous reagents while maintaining high yields and purity. Such innovations are critical for scaling up production and facilitating further pharmacological studies.

Despite these promising developments, challenges remain in the optimization of 2-{(benzyloxy)carbonylamino}-3-(thiophen-2-yl)propanoic acid derivatives for clinical use. Issues such as selectivity, off-target effects, and formulation stability need to be addressed through systematic structure-activity relationship (SAR) studies. Collaborative efforts between academia and industry are essential to overcome these hurdles and translate the compound's potential into viable therapeutic agents.

In conclusion, 2-{(benzyloxy)carbonylamino}-3-(thiophen-2-yl)propanoic acid (CAS: 86394-48-1) represents a versatile and valuable scaffold in medicinal chemistry. Its applications in peptidomimetics, kinase inhibition, and anti-inflammatory therapy underscore its broad utility. Continued research into its mechanisms of action and synthetic optimization will undoubtedly yield further insights and opportunities for drug discovery. This compound stands as a testament to the innovative strides being made in the intersection of chemistry and biology, paving the way for next-generation therapeutics.